Cas no 2170372-36-6 (hydrochloride)

Hydrochloride is a salt compound formed by the reaction of an organic base with hydrochloric acid, widely utilized in pharmaceuticals and chemical industries. Its key advantages include enhanced solubility and stability compared to the parent compound, facilitating improved bioavailability in drug formulations. The hydrochloride form often exhibits better crystallinity, simplifying purification and storage processes. In pharmaceutical applications, it enables precise dosing due to consistent composition. The compound's ionic nature also contributes to faster dissolution rates, which is critical for rapid-acting medications. Additionally, hydrochloride salts typically demonstrate reduced hygroscopicity, minimizing moisture-related degradation during storage. These properties make hydrochloride derivatives particularly valuable for producing stable, effective, and easily administered chemical and pharmaceutical products.
hydrochloride structure
hydrochloride structure
Product Name:hydrochloride
CAS No:2170372-36-6
MF:C6H9ClN2O
MW:160.6
CID:5413208
PubChem ID:132260575
Update Time:2025-07-02

hydrochloride Chemical and Physical Properties

Names and Identifiers

    • PS-17701
    • AT25255
    • SCHEMBL19747886
    • 4-Amino-2-oxabicyclo[2.1.1]hexane-1-carbonitrile hydrochloride
    • 2170372-36-6
    • 4-AMINO-2-OXABICYCLO[2.1.1]HEXANE-1-CARBONITRILE HCL
    • 4-amino-2-oxabicyclo[2.1.1]hexane-1-carbonitrile;hydrochloride
    • hydrochloride
    • Inchi: 1S/C6H8N2O.ClH/c7-3-6-1-5(8,2-6)4-9-6;/h1-2,4,8H2;1H
    • InChI Key: UGCSXGGPXDJTDI-UHFFFAOYSA-N
    • SMILES: C(C12OCC(N)(C1)C2)#N.Cl

Computed Properties

  • Exact Mass: 160.0403406g/mol
  • Monoisotopic Mass: 160.0403406g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 0
  • Complexity: 196
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 59Ų

hydrochloride Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
eNovation Chemicals LLC
Y1209230-100mg
4-amino-2-oxabicyclo[2.1.1]hexane-1-carbonitrile;hydrochloride
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eNovation Chemicals LLC
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Aaron
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Aaron
AR023QBY-500mg
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Additional information on hydrochloride

Introduction to Compound with CAS No. 2170372-36-6 and Its Hydrochloride Form

The compound with the CAS number 2170372-36-6 is a significant molecule in the field of pharmaceutical chemistry, particularly noted for its hydrochloride salt form. This introduction aims to provide a comprehensive overview of the compound, its properties, applications, and the latest research findings that underscore its importance in modern medicinal chemistry.

Chemically, the parent compound with CAS No. 2170372-36-6 belongs to a class of organic molecules that exhibit a wide range of biological activities. The hydrochloride form, specifically, is synthesized by reacting the base form of the compound with hydrochloric acid, resulting in a salt that enhances its solubility and stability. This transformation is crucial for pharmaceutical formulations, as it allows for more efficient drug delivery and improved bioavailability.

In recent years, researchers have been exploring the therapeutic potential of compounds related to CAS No. 2170372-36-6, particularly in the context of oncology and neurodegenerative diseases. Studies have shown that the hydrochloride derivative exhibits promising anti-cancer properties by inhibiting specific kinases involved in tumor growth and progression. Additionally, preclinical trials have indicated its potential in mitigating symptoms associated with neurodegenerative disorders such as Alzheimer's and Parkinson's disease.

The molecular structure of the compound plays a pivotal role in determining its pharmacological properties. The presence of certain functional groups, such as hydroxyl and amine moieties, contributes to its ability to interact with biological targets. The hydrochloride form further enhances these interactions by providing a charged species that can more readily cross cell membranes and reach intracellular receptors.

One of the most compelling aspects of CAS No. 2170372-36-6 is its versatility in drug design. medicinal chemists have leveraged its scaffold to develop novel analogs with improved pharmacokinetic profiles. For instance, modifications to the aromatic ring system have led to derivatives with enhanced binding affinity and reduced toxicity. These advancements highlight the compound's significance as a building block for next-generation therapeutics.

The synthesis of the hydrochloride form involves well-established chemical methodologies that ensure high purity and yield. Key steps include quaternization followed by salt formation, which are optimized to minimize side reactions. This precision is critical for pharmaceutical applications, where impurities can compromise efficacy and safety.

Recent publications have highlighted the compound's role in combinatorial therapy approaches. By pairing it with other agents, researchers have observed synergistic effects that amplify therapeutic outcomes. For example, when used alongside standard chemotherapeutic drugs, derivatives of CAS No. 2170372-36-6 have demonstrated enhanced anti-tumor activity without significant additional toxicity.

The development of analytical techniques has also been instrumental in studying this compound. High-performance liquid chromatography (HPLC) and mass spectrometry (MS) are commonly employed to characterize its chemical profile and monitor degradation products. These methods ensure that pharmaceutical formulations meet stringent quality standards.

Regulatory considerations are another critical aspect when evaluating compounds like CAS No. 2170372-36-6 and its derivatives. Regulatory agencies require extensive preclinical data to support safety and efficacy before approval for human use. The growing body of research on this compound has laid a solid foundation for future clinical trials.

Future directions in research are likely to focus on optimizing synthetic routes for greater cost-effectiveness and scalability. Additionally, exploring new applications in areas such as infectious diseases and inflammation could unlock further therapeutic potential. Collaborative efforts between academia and industry will be essential to translate these findings into tangible medical breakthroughs.

In conclusion, the compound with CAS No. 2170372-36-6, particularly in its hydrochloride form, represents a significant advancement in pharmaceutical chemistry. Its unique properties and promising biological activities make it a valuable candidate for developing novel treatments across multiple disease domains. As research continues to uncover new insights into its mechanisms of action, this compound is poised to play an increasingly important role in modern medicine.

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